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Compound of Interest

Compound Name: 3-Chlorocinnamic acid

Cat. No.: B167705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive handling and safety protocols for 3-
Chlorocinnamic acid, a compound utilized in various research and development applications,

including as an intermediate in the synthesis of pharmaceuticals and other bioactive molecules.

[1] Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining

experimental integrity.

Section 1: Chemical and Physical Properties
3-Chlorocinnamic acid is a white to off-white crystalline solid.[2] Its properties are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₉H₇ClO₂ [3][4][5]

Molecular Weight 182.60 g/mol [4][5][6]

CAS Number 1866-38-2 [3][5]

Melting Point 163-166 °C [1]

Boiling Point 326.2 ± 25.0 °C (Predicted) [7]

Solubility
Very soluble in water. Soluble

in methanol.[1][8]
[1][8]

Appearance White crystalline powder [1][2]

pKa 4.29 (at 25°C) [7]

Section 2: Safety and Hazard Information
3-Chlorocinnamic acid is classified as an irritant, causing skin, eye, and respiratory tract

irritation.[8][9] The toxicological properties of this substance have not been fully investigated.[3]

Hazard Identification and Classification
Hazard Class

GHS
Classification

Signal Word
Hazard
Statement(s)

Reference(s)

Skin Irritation Category 2 Warning
H315: Causes

skin irritation
[8][10]

Eye Irritation Category 2 Warning

H319: Causes

serious eye

irritation

[8][10]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

Warning

H335: May

cause respiratory

irritation

[9]
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Toxicological Data
Quantitative toxicological data for 3-Chlorocinnamic acid is limited. For the related compound,

p-Chlorocinnamic acid, the following data is available and may be considered for risk

assessment purposes, though it should be interpreted with caution.

Compound Test Species Route Value
Reference(s
)

p-

Chlorocinnam

ic acid

LD50 Mouse Oral 1.622 mg/kg [10]

Note: No Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs) have been

established for 3-Chlorocinnamic acid.[8][11]

Section 3: Handling and Storage Protocols
Personal Protective Equipment (PPE)
A comprehensive personal protective equipment ensemble is mandatory when handling 3-
Chlorocinnamic acid.
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PPE Component Specification Rationale Reference(s)

Gloves

Double-gloving with

powder-free nitrile

gloves is

recommended.

Provides a robust

barrier against dermal

absorption. Double-

gloving minimizes risk

if the outer glove is

breached.

[1]

Gown/Lab Coat

Disposable, solid-

front, back-closing

gown made of a low-

permeability fabric

with long sleeves and

tight-fitting cuffs.

Protects the body and

personal clothing from

contamination.

[1]

Eye & Face Protection

Safety goggles or a

full-face shield should

be worn.

Protects the eyes and

face from splashes or

airborne particles of

the compound.

[1]

Respiratory Protection

For handling powder

or in situations with a

high risk of

aerosolization, a

minimum of an N100,

R100, or P100

disposable filtering

facepiece respirator is

advised. A powered

air-purifying respirator

(PAPR) may be

necessary for higher-

risk situations.

Prevents inhalation of

the compound.
[1]

Engineering Controls
All work with 3-Chlorocinnamic acid should be carried out in a designated area, such as a

chemical fume hood, to prevent inhalation of dust or fumes.[1] Ensure the fume hood has

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.guidechem.com/encyclopedia/3-chlorocinnamic-acid-dic9496.html
https://www.guidechem.com/encyclopedia/3-chlorocinnamic-acid-dic9496.html
https://www.guidechem.com/encyclopedia/3-chlorocinnamic-acid-dic9496.html
https://www.guidechem.com/encyclopedia/3-chlorocinnamic-acid-dic9496.html
https://www.benchchem.com/product/b167705?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-chlorocinnamic-acid-dic9496.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sufficient airflow and is functioning correctly. A safety shower and eye wash station should be

readily accessible.[8]

Storage
Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances such as oxidizing agents.[1][8] The recommended storage temperature is between

2-30°C.[4]

Section 4: Emergency Procedures
First Aid Measures

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.tcichemicals.com/BE/en/sds/C0975_EU_6N.pdf
https://www.guidechem.com/encyclopedia/3-chlorocinnamic-acid-dic9496.html
https://www.tcichemicals.com/BE/en/sds/C0975_EU_6N.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/841324
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol Reference(s)

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1]

Skin Contact

Get medical aid. Flush skin

with plenty of soap and water

for at least 15 minutes while

removing contaminated

clothing and shoes. Wash

clothing before reuse.

[1]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[1]

Ingestion

Never give anything by mouth

to an unconscious person. Get

medical aid. Do NOT induce

vomiting. If conscious and

alert, rinse mouth and drink 2-4

cupfuls of milk or water.

[1]

Fire-Fighting Measures
In case of fire, use water spray, dry chemical, carbon dioxide, or appropriate foam.[1] Wear a

self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or

equivalent), and full protective gear.[1] During a fire, irritating and highly toxic gases may be

generated by thermal decomposition or combustion.[1]

Accidental Release Measures
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Vacuum or sweep up material and place it into a suitable disposal container.[1] Clean up spills

immediately, using the appropriate protective equipment. Avoid generating dusty conditions and

provide ventilation.[1]
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Emergency Response Workflow

Spill Response Personnel Exposure

Accidental Spill/Exposure

Assess Situation
(e.g., spill size, exposure type)

Evacuate Immediate Area
(if necessary) Don Appropriate PPE

Contain Spill Skin Contact:
Flush with water for 15 min

Clean Up Spill
(absorbent material)

Dispose of Waste
(in labeled container)

Report Incident to Supervisor/EHS

Seek Medical Attention

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, drink water
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Start

Dissolve 3-Chlorobenzaldehyde
and Acetophenone in Ethanol

Cool Reaction Mixture
in Ice Bath

Add NaOH Solution
Dropwise with Stirring

Stir at Room Temperature
(Monitor by TLC)

Pour into Cold Water

Acidify with HCl
to Precipitate Product

Collect Solid by
Vacuum Filtration

Wash with Cold Water

Recrystallize from Ethanol

Characterize Product
(NMR, IR, MS)

End
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L-Phenylalanine

Phenylalanine
Ammonia-Lyase (PAL)

trans-Cinnamic Acid

Cinnamate-4-hydroxylase
(C4H)

p-Coumaric Acid

Downstream Products
(Lignins, Flavonoids, etc.)

Chlorocinnamic Acid
(e.g., 2-Chloro isomer)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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